Cas no 41694-83-1 (1,5-Anthracenedicarboxylicacid)

• Product Name: 1,5-Anthracenedicarboxylicacid
• CAS No: 41694-83-1
• MF: C₁₆H₁₀O₄
• MW: 266.248204708099
• CID: 332940
• PubChem ID: 170562
• Update Time: 2025-11-02

1,5-Anthracenedicarboxylicacid Chemical and Physical Properties

Names and Identifiers

• 1,5-Anthracenedicarboxylicacid
• anthracene-1,5-dicarboxylic acid
• AKOS024437713
• 1,5-Anthracenedicarboxylic acid
• SCHEMBL71960
• A-1,5-Dca
• 41694-83-1
• DTXSID60194499
• G68983
• DTXCID20116990

• Inchi： 1S/C16H10O4/c17-15(18)11-5-1-3-9-7-14-10(8-13(9)11)4-2-6-12(14)16(19)20/h1-8H,(H,17,18)(H,19,20)
• InChI Key： WYNLDQIVFWSFIN-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC2=CC3C(C(=O)O)=CC=CC=3C=C21)=O

Computed Properties

• Exact Mass: 266.058
• Monoisotopic Mass: 266.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Density: 1.457
• Boiling Point: 595.1°C at 760 mmHg
• Flash Point: 327.7°C
• Refractive Index: 1.768

Additional information on 1,5-Anthracenedicarboxylicacid

Exploring the Versatile Applications and Properties of 1,5-Anthracenedicarboxylic Acid (CAS No. 41694-83-1)

1,5-Anthracenedicarboxylic acid (CAS No. 41694-83-1) is a highly specialized organic compound that has garnered significant attention in both academic research and industrial applications. As a derivative of anthracene, this dicarboxylic acid is characterized by its unique molecular structure, which includes two carboxylic acid groups positioned at the 1 and 5 locations of the anthracene ring. This structural feature makes it a valuable building block in the synthesis of advanced materials, particularly in the fields of organic electronics, photochemistry, and polymer science.

The chemical properties of 1,5-Anthracenedicarboxylic acid are of particular interest to researchers. Its molecular formula, C16H10O4, and molecular weight of 266.25 g/mol, along with its solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and N,N-dimethylformamide (DMF), make it a versatile reagent. The compound's ability to form stable coordination complexes with metal ions has led to its use in the development of metal-organic frameworks (MOFs), which are currently a hot topic in materials science due to their potential applications in gas storage, catalysis, and drug delivery systems.

In recent years, the demand for 1,5-Anthracenedicarboxylic acid derivatives has increased significantly, driven by the growing interest in organic semiconductors. The compound's extended π-conjugated system makes it an excellent candidate for use in organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Researchers are particularly excited about its potential in next-generation display technologies and solar energy conversion systems, which aligns with current global trends toward sustainable energy solutions.

The synthesis of 1,5-Anthracenedicarboxylic acid typically involves the oxidation of 1,5-dimethylanthracene or through controlled carboxylation reactions. Modern synthetic approaches focus on developing more efficient and environmentally friendly methods, reflecting the chemical industry's shift toward green chemistry principles. This aspect is particularly relevant today as manufacturers seek to reduce their environmental footprint while maintaining high product quality.

One of the most promising applications of 1,5-Anthracenedicarboxylic acid is in the field of fluorescent probes and sensors. Its inherent fluorescence properties, combined with the ability to modify its structure through various chemical reactions, make it an ideal candidate for developing sensitive detection systems for environmental monitoring and biomedical diagnostics. This application has become increasingly important in the post-pandemic era, where there is heightened awareness of the need for advanced detection technologies.

From a commercial perspective, the market for 1,5-Anthracenedicarboxylic acid-based materials is expected to grow steadily in the coming years. Major chemical suppliers have reported increased inquiries about this compound, particularly from research institutions and companies specializing in advanced materials. The current price range varies depending on purity and quantity, with research-grade samples typically commanding higher prices due to the stringent quality requirements for scientific applications.

Quality control is crucial when working with 1,5-Anthracenedicarboxylic acid, as impurities can significantly affect its performance in sensitive applications. Standard analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are routinely employed to ensure product purity. These quality assurance measures are particularly important for applications in the pharmaceutical and electronics industries, where material consistency is paramount.

Storage and handling of 1,5-Anthracenedicarboxylic acid require standard laboratory precautions. The compound should be stored in a cool, dry place, protected from light, and in well-sealed containers to prevent moisture absorption. While it doesn't present significant handling hazards under normal conditions, proper personal protective equipment should always be used when working with any chemical substance.

The future research directions for 1,5-Anthracenedicarboxylic acid appear promising. Current investigations are exploring its potential in novel applications such as molecular electronics, where its ability to facilitate electron transfer could be harnessed for developing molecular-scale devices. Additionally, its use in designing new types of liquid crystals for display technologies is another area attracting research interest.

For researchers and industry professionals seeking more information about 1,5-Anthracenedicarboxylic acid synthesis methods or 1,5-Anthracenedicarboxylic acid applications, numerous scientific publications and patents are available. The compound's unique properties continue to inspire innovative applications across multiple disciplines, making it a subject of ongoing scientific exploration and commercial interest.